4-(4-methoxyphenyl)-4-oxo-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide

• IUPAC Name: 4-(4-methoxyphenyl)-4-oxo-N-[1-(2-phenylethyl)piperidin-3-yl]butanamide
• InChI: InChI=1S/C24H30N2O3/c1-29-22-11-9-20(10-12-22)23(27)13-14-24(28)25-21-8-5-16-26(18-21)17-15-19-6-3-2-4-7-19/h2-4,6-7,9-12,21H,5,8,13-18H2,1H3,(H,25,28)
• InChI Key: QTDRPTJEGMNKJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CCC(=O)NC2CCCN(C2)CCC3=CC=CC=C3
• Molecular Formula: C24H30N2O3
• Molecular Weight: 394.5 g/mol

Description

4-(4-methoxyphenyl)-4-oxo-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide is a chemical compound that belongs to the class of N-phenylpiperidine derivatives. It is commonly referred to as MDMB-CHMICA and is a potent synthetic cannabinoid that is used for research purposes only. This compound has gained popularity among researchers due to its ability to bind to cannabinoid receptors in the brain and produce similar effects as THC, the active ingredient in marijuana.

Mechanism of Action

MDMB-CHMICA binds to cannabinoid receptors in the brain, specifically the CB1 receptor, which is responsible for the psychoactive effects of THC. When MDMB-CHMICA binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. This activation of the CB1 receptor also leads to changes in gene expression and cellular signaling pathways, which can have long-term effects on the brain and body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MDMB-CHMICA are similar to those of THC, the active ingredient in marijuana. These effects include altered perception, mood changes, increased appetite, and impaired memory and coordination. MDMB-CHMICA has also been shown to have analgesic and anti-inflammatory effects, which may have potential therapeutic uses.

Advantages and Limitations for Lab Experiments

One advantage of using MDMB-CHMICA in lab experiments is its potency and selectivity for the CB1 receptor. This allows researchers to study the effects of synthetic cannabinoids on specific signaling pathways and neurotransmitter systems. However, one limitation of using MDMB-CHMICA is its potential for abuse and dependence, which can complicate the interpretation of research results.

Future Directions

There are several future directions for research on MDMB-CHMICA. One area of research is the development of synthetic cannabinoids with improved therapeutic potential and reduced side effects. Another area of research is the study of the long-term effects of synthetic cannabinoids on the brain and body, including the potential for addiction and dependence. Additionally, research on the interactions between synthetic cannabinoids and other drugs, such as opioids and benzodiazepines, is an important area of study. Finally, research on the potential use of synthetic cannabinoids for the treatment of various medical conditions, such as chronic pain and epilepsy, is an exciting area of research.

Scientific Research Applications

MDMB-CHMICA is used in scientific research to study the effects of synthetic cannabinoids on the brain and body. It is commonly used in studies that aim to understand the mechanism of action of synthetic cannabinoids and their potential therapeutic uses. Researchers use MDMB-CHMICA to study the binding affinity of synthetic cannabinoids to cannabinoid receptors and their effects on neurotransmitter release, gene expression, and cellular signaling pathways.